Cas no 23672-96-0 (Piperazine-1-carboxylic acid isobutyl ester)
23672-96-0 structure
Product Name:Piperazine-1-carboxylic acid isobutyl ester
CAS No:23672-96-0
MF:C9H18N2O2
MW:186.251422405243
CID:1028462
PubChem ID:11788701
Update Time:2025-09-23
Piperazine-1-carboxylic acid isobutyl ester Chemical and Physical Properties
Names and Identifiers
-
- Isobutyl piperazine-1-carboxylate
- 1-PIPERAZINECARBOXYLIC ACID,2-METHYLETHYL ESTER
- 1-piperazino-carboxylic acid isobutyl ester
- 2-methylpropyl piperazine-1-carboxylate
- 23672-96-0
- isobutyl 1-piperazinecarboxylate
- DTXSID60472648
- AKOS000204132
- EN300-61642
- 1-Piperazinecarboxylic acid, 2-methylpropyl ester
- CS-0450013
- Isobutylpiperazine-1-carboxylate
- piperazine-N-carboxylic acid isobutyl ester
- G40210
- Piperazine-1-carboxylic acid isobutyl ester
- KPEKTRARZLEBCG-UHFFFAOYSA-N
- piperazine N-carboxylic acid isobutyl ester
- SCHEMBL112264
-
- MDL： MFCD11128916
- Inchi： 1S/C9H18N2O2/c1-8(2)7-13-9(12)11-5-3-10-4-6-11/h8,10H,3-7H2,1-2H3
- InChI Key： KPEKTRARZLEBCG-UHFFFAOYSA-N
- SMILES： O(CC(C)C)C(N1CCNCC1)=O
Computed Properties
- Exact Mass: 186.13694
- Monoisotopic Mass: 186.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 266.0±15.0 °C at 760 mmHg
- Flash Point: 114.7±20.4 °C
- PSA: 41.57
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
Piperazine-1-carboxylic acid isobutyl ester Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Piperazine-1-carboxylic acid isobutyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P994003-25mg |
Piperazine-1-carboxylic acid isobutyl ester |
23672-96-0 | 25mg |
$ 70.00 | 2022-06-03 | ||
| TRC | P994003-50mg |
Piperazine-1-carboxylic acid isobutyl ester |
23672-96-0 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | P994003-250mg |
Piperazine-1-carboxylic acid isobutyl ester |
23672-96-0 | 250mg |
$ 340.00 | 2022-06-03 | ||
| Alichem | A139001993-1g |
Isobutyl piperazine-1-carboxylate |
23672-96-0 | 95% | 1g |
$317.24 | 2023-09-02 | |
| Chemenu | CM122614-1g |
isobutyl piperazine-1-carboxylate |
23672-96-0 | 95% | 1g |
$356 | 2021-08-05 | |
| Chemenu | CM122614-1g |
isobutyl piperazine-1-carboxylate |
23672-96-0 | 95% | 1g |
$518 | 2024-07-28 | |
| Enamine | EN300-61642-0.05g |
2-methylpropyl piperazine-1-carboxylate |
23672-96-0 | 95% | 0.05g |
$76.0 | 2023-06-08 | |
| Enamine | EN300-61642-0.1g |
2-methylpropyl piperazine-1-carboxylate |
23672-96-0 | 95% | 0.1g |
$113.0 | 2023-06-08 | |
| Enamine | EN300-61642-0.25g |
2-methylpropyl piperazine-1-carboxylate |
23672-96-0 | 95% | 0.25g |
$162.0 | 2023-06-08 | |
| Enamine | EN300-61642-0.5g |
2-methylpropyl piperazine-1-carboxylate |
23672-96-0 | 95% | 0.5g |
$310.0 | 2023-06-08 |
Piperazine-1-carboxylic acid isobutyl ester Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:23672-96-0)Piperazine-1-carboxylic acid isobutyl ester
Order Number:A1249614
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 21:10
Price ($):424
Email:sales@amadischem.com
Piperazine-1-carboxylic acid isobutyl ester Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:23672-96-0)Piperazine-1-carboxylic acid isobutyl ester
Purity:99%
Quantity:1g
Price ($):424